Cas no 81549-28-2 ( )

• Product Name: &nbsp
• CAS No: 81549-28-2
• MF: C₁₇H₁₅N₃O₂
• MW: 293.319903612137
• CID: 986877
• PubChem ID: 5383571
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• N-phenyl-8,9-diazatricyclo<5.2.2.02,4>undeca-5,10-diene-8,9-dicarboximide
• 81549-28-2
• NSC-174706
• NSC174706
• DTXSID90419389
• &nbsp;

• Inchi： 1S/C17H15N3O2/c21-16-18(12-4-2-1-3-5-12)17(22)20-15-9-8-13(19(16)20)7-6-11-10-14(11)15/h1-9,11,13-15H,10H2/b7-6-
• InChI Key： COKYLTMJYIURBT-SREVYHEPSA-N
• SMILES： O=C1N(C2C=CC=CC=2)C(N2C3C=CC(C4CC4C=C3)N21)=O |c:20|

Computed Properties

• Exact Mass: 293.116426730g/mol
• Monoisotopic Mass: 293.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.9Ų